Cas no 92806-99-0 (1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone)

1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone structure
92806-99-0 structure
Product Name:1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone
CAS No:92806-99-0
MF:C9H8N2OS
MW:192.237620353699
CID:800966
PubChem ID:10655370
Update Time:2025-04-19

1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone
    • 1-(2-sulfanylidene-1,3-dihydrobenzimidazol-5-yl)ethanone
    • Ethanone, 1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)- (9CI)
    • DTXSID80443032
    • SCHEMBL13080216
    • 1-(2-Sulfanylidene-2,3-dihydro-1H-benzimidazol-5-yl)ethan-1-one
    • 92806-99-0
    • SCHEMBL17821410
    • Inchi: 1S/C9H8N2OS/c1-5(12)6-2-3-7-8(4-6)11-9(13)10-7/h2-4H,1H3,(H2,10,11,13)
    • InChI Key: ZAVMSMBCGKEASC-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=CC(C(C)=O)=CC=2N1

Computed Properties

  • Exact Mass: 192.03573406g/mol
  • Monoisotopic Mass: 192.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 73.2Ų
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